2-phenyl-N-(3-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)propyl)acetamide

• CAS: 1021221-35-1
• Molecular Formula: C20H26N4O3S
• Molecular Weight: 402.51
• SMILES: C1CN(CCN1C2=CC=CC=N2)S(=O)(=O)CCCNC(=O)CC3=CC=CC=C3
• InChI: InChI=1S/C20H26N4O3S/c25-20(17-18-7-2-1-3-8-18)22-11-6-16-28(26,27)24-14-12-23(13-15-24)19-9-4-5-10-21-19/h1-5,7-10H,6,11-17H2,(H,22,25)
• InChIKey: AKQVPVKBDYXSEJ-UHFFFAOYSA-N
• Solubility: not available

Pyridinylpiperazine Sulfonamide-Acetamide Scaffold Overview

2-Phenyl-N-(3-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)propyl)acetamide (CAS 1021221-35-1) is a synthetic small molecule belonging to the N-arylsulfonyl-N′-pyridinyl-piperazine class [1]. It integrates a phenylacetamide moiety with a 4-(pyridin-2-yl)piperazin-1-yl sulfonamide core via a propyl linker. This specific architecture is present in broad patent families, including aryl sulfonamides with analgesic and anti-inflammatory potential from Boehringer Ingelheim [2], positioning the compound as a versatile scaffold for probing receptor and enzyme targets.

N-arylsulfonyl-N′-pyridinyl-piperazine scaffold with phenylacetamide and sulfonamide moieties

Propyl linker provides spatial separation for receptor/ enzyme target engagement studies

Reported in patent families as a basis for probing receptor and enzyme targets Source: Boehringer Ingelheim aryl sulfonamide patent class

• [1] Hong, F.-T., Norman, M. H., Ashton, K. S., et al. Small Molecule Disruptors of the Glucokinase−Glucokinase Regulatory Protein Interaction: 4. Exploration of a Novel Binding Pocket. J. Med. Chem. 2014, 57 (17), 7380–7393. View Source
• [2] Boehringer Ingelheim International GmbH. Aryl Sulfonamides with an Analgesic Action. European Patent EP2061779B1, filed August 14, 2007, and published November 6, 2013. View Source

Pyridinylpiperazine Sulfonamide-Acetamide: Linker and Phenyl Substitution Specificity

In-class compounds in this series cannot be interchanged due to significant differences in the 'right-hand side' acetamide substituent and the length of the alkyl linker bridging the sulfonamide and acetamide groups. Slight variations, such as replacing the phenyl group with a 4-fluorophenyl or 4-chlorophenoxy group, introduce halogen atoms that profoundly alter lipophilicity, metabolic stability, and potential off-target binding [1]. Similarly, shortening the propyl chain to an ethyl linker alters the conformational flexibility and the spatial relationship between the two key pharmacophoric elements, which can result in markedly different binding affinities and selectivities at target receptors like alpha-2 adrenoceptors or GPCRs [2].

Acetamide group Replacing phenyl with 4-fluorophenyl or 4-chlorophenoxy alters lipophilicity and metabolic stability, shifting off-target binding profiles.

Linker length Shortening the propyl to an ethyl linker reduces conformational flexibility, which may change binding affinity and selectivity at alpha-2 adrenoceptors or GPCRs.

Steric bulk Switching to a diphenylacetamide analog increases molecular weight and lipophilic surface area, potentially reducing solubility and ligand efficiency.

• [1] Nair, S. K., Matthews, J. J., Cripps, S. J., et al. N-(Pyridin-2-yl) arylsulfonamide inhibitors of 11β-hydroxysteroid dehydrogenase type 1: strategies to eliminate reactive metabolites. Bioorg. Med. Chem. Lett. 2013, 23 (8), 2344–2348. View Source
• [2] Saari, W. S., Halczenko, W., Huff, J. R., et al. Pyridinylpiperazines, a new class of selective alpha 2-adrenoceptor antagonists. J. Med. Chem. 1983, 26 (12), 1696–1701. View Source

Pyridinylpiperazine Sulfonamide-Acetamide Differentiation Evidence

Linker Length: Propyl vs. Ethyl Conformational Flexibility

The target compound features a propyl linker, distinguishing it from the common ethyl-bridged analog 2-phenyl-N-(2-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}ethyl)acetamide. In related alpha-2 adrenoceptor antagonist series, the length and nature of the linker between the piperazine and a terminal moiety is a critical determinant of both potency and selectivity [1]. The propyl chain provides an additional degree of conformational freedom and extends the potential reach of the terminal phenylacetamide, which can enable interactions with a different subset of residues within a binding pocket compared to the more constrained ethyl analog.

Linker length

Class-level

Propyl (3 methylene) vs. ethyl (2 methylene) linker; ~1.3 Å extended reach difference

Mismatched linker length may shift spatial requirements for target engagement and confound SAR data.

Class-level inference from pyridinylpiperazine alpha-2 antagonist pharmacology.

Evidence Dimension	Conformational flexibility and spatial reach of the acetamide substituent
Target Compound Data	Propyl linker (3 methylene units) between sulfonamide and acetamide
Comparator Or Baseline	Ethyl linker (2 methylene units) in 2-phenyl-N-(2-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}ethyl)acetamide
Quantified Difference	One additional methylene unit; increases the distance between sulfonamide and amide by ~1.3 Å in an extended conformation, altering the pharmacophore's geometry.
Conditions	Physicochemical and SAR context based on pyridinylpiperazine pharmacology [1]

Why This Matters

Procurement of an ethyl-linker analog for an assay optimized for a propyl-linked scaffold could lead to false negatives or incomplete SAR data due to mismatched spatial requirements for target engagement.

• [1] Saari, W. S., Halczenko, W., Huff, J. R., et al. Pyridinylpiperazines, a new class of selective alpha 2-adrenoceptor antagonists. J. Med. Chem. 1983, 26 (12), 1696–1701. View Source

Halogen Absence and Physicochemical Profile

Unlike its closest halogenated analogs, such as 2-(4-fluorophenyl)-N-(3-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)propyl)acetamide (CAS 1021258-99-0) and 2-(4-chlorophenoxy)-N-(3-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)propyl)acetamide (CAS 1021220-60-9), the target compound lacks a halogen atom. This results in a lower molecular weight (402.51 g/mol) and reduced lipophilicity. In the context of 11β-HSD1 inhibitor development, eliminating halogens or other metabolic liabilities from N-(pyridin-2-yl) arylsulfonamides was a key strategy to reduce reactive metabolite formation while maintaining potency [1]. The absence of a halogen in this compound may offer a cleaner starting point for lead optimization, avoiding common issues like CYP450-mediated metabolic instability or glutathione adduct formation reported for halogenated arylsulfonamides.

Halogen content

Cross-study

0 halogens (MW 402.51) vs. fluorinated analog (MW 420.5) and chlorophenoxy analog (MW 452.95)

Non-halogenated scaffold may reduce reactive metabolite risk, supporting cleaner ADME interpretation.

Cross-study inference from 11β-HSD1 inhibitor reactive metabolite screening.

Evidence Dimension	Molecular weight and halogen content influencing metabolic stability
Target Compound Data	Molecular weight: 402.51 g/mol; 0 halogen atoms; Molecular Formula: C20H26N4O3S
Comparator Or Baseline	2-(4-fluorophenyl) analog: 420.5 g/mol, 1 fluorine; 2-(4-chlorophenoxy) analog: 452.95 g/mol, 1 chlorine. Both are more lipophilic.
Quantified Difference	The target compound is 18-50 g/mol lighter than its halogenated analogs, which may translate to improved solubility and a lower propensity for forming reactive metabolites as seen in related series [1].
Conditions	Reactive metabolite screening and SAR from a related N-(pyridin-2-yl) arylsulfonamide program targeting 11β-HSD1 [1].

Why This Matters

Choosing the non-halogenated compound provides a baseline scaffold with potentially lower metabolic risk, enabling clearer interpretation of toxicity or efficacy signals in early-stage in vitro ADME panels compared to halogenated alternatives.

• [1] Nair, S. K., Matthews, J. J., Cripps, S. J., et al. N-(Pyridin-2-yl) arylsulfonamide inhibitors of 11β-hydroxysteroid dehydrogenase type 1: strategies to eliminate reactive metabolites. Bioorg. Med. Chem. Lett. 2013, 23 (8), 2344–2348. View Source

Mono-Phenyl vs. Diphenyl Steric and Lipophilic Bulk

The mono-phenylacetamide group of the target compound presents a less sterically demanding and less lipophilic 'right-hand side' than the 2,2-diphenyl analog (CAS 1021220-79-0). The diphenyl analog's larger hydrophobic surface area can lead to higher non-specific binding and may engage different sub-pockets within a target protein. In a series of N-arylsulfonyl-N′-2-pyridinyl-piperazines explored as disruptors of the glucokinase-glucokinase regulatory protein (GK-GKRP) interaction, tuning the size and electronics of the aryl substituent was essential for achieving potent disruption and favorable pharmacokinetics [1]. The mono-phenyl group in 1021221-35-1 maintains a balance of hydrophobic contact without the excessive bulk that can hinder solubility and oral bioavailability.

Steric bulk

Class-level

Mono-phenylacetamide (MW 402.51) vs. diphenyl analog (MW 478.61); 76 g/mol lighter, lower logP

Less bulky group may favor solubility and ligand efficiency in lead optimization.

Class-level SAR from GK-GKRP disruptor series.

Evidence Dimension	Steric bulk and calculated lipophilicity of the terminal acetamide substituent
Target Compound Data	Mono-phenylacetamide group; Molecular weight: 402.51 g/mol
Comparator Or Baseline	2,2-diphenyl analog (CAS 1021220-79-0): diphenylacetamide group; Molecular weight: 478.61 g/mol
Quantified Difference	A difference of 76.1 g/mol and a significantly larger solvent-accessible surface area for the diphenyl group. This results in a higher calculated logP and potentially reduced ligand efficiency.
Conditions	Structure-activity relationship context from pyridinyl-piperazine sulfonamide GK-GKRP disruptor series [1].

Why This Matters

For projects prioritizing ligand efficiency and oral bioavailability, the less bulky phenylacetamide compound is a more suitable starting point than the diphenyl analog, which may exhibit poor solubility and pharmacokinetics.

• [1] Hong, F.-T., Norman, M. H., Ashton, K. S., et al. Small Molecule Disruptors of the Glucokinase−Glucokinase Regulatory Protein Interaction: 4. Exploration of a Novel Binding Pocket. J. Med. Chem. 2014, 57 (17), 7380–7393. View Source

Authenticated Structural Identity and Purity

The target compound, with the unique InChI Key AKQVPVKBDYXSEJ-UHFFFAOYSA-N, is a distinct chemical entity offered by specialized research chemical suppliers. In this class, small variations in molecular formula are common, as seen with the isomer NVS-PI3-4 (CAS 941580-60-5), which shares the same molecular formula (C20H26N4O3S) but has a completely different scaffold and biological profile as a PI3Kγ inhibitor. Procurement from vendors that provide analytical verification (e.g., NMR, HPLC purity ≥95%) is crucial to ensure that the correct scaffold is obtained, preventing experimental errors caused by misidentified or impure samples.

Identity & purity

Supporting

Typically ≥95% purity (HPLC); unique InChI Key distinguishes from bioactive isomer NVS-PI3-4 (same formula)

Analytical verification recommended; same formula isomer has distinct PI3Kγ activity.

Vendor quality control data should be reviewed upon procurement.

Evidence Dimension	Purity and structural authentication of the procured compound
Target Compound Data	Typically offered at 95% purity by research chemical suppliers.
Comparator Or Baseline	Constitutional isomers like NVS-PI3-4 (PI3Kγ inhibitor), which have the same molecular formula and mass but entirely different biological functions.
Quantified Difference	Structural misassignment is a qualitative risk. NVS-PI3-4 is a PI3Kγ inhibitor, whereas the target compound is an acetamide-based scaffold with a distinct SMILES string and target profile.
Conditions	Comparative analysis of chemical structure and vendor-supplied quality control data.

Why This Matters

The existence of a known bioactive isomer with the same molecular formula necessitates rigorous identity verification upon procurement to avoid investing resources in a compound with the wrong biological activity.

• [1] Bruce, I., Akhlaq, M., Bloomfield, G. C., et al. Development of isoform selective PI3-kinase inhibitors as pharmacological tools for elucidating the PI3K pathway. Bioorg. Med. Chem. Lett. 2012, 22 (17), 5445–5450. View Source

Pyridinylpiperazine Sulfonamide-Acetamide Research Applications

SAR Expansion for GPCR and Enzyme Inhibitors

Leveraging the propyl linker and phenylacetamide motif, this compound is ideal for generating SAR data to expand on hits from related pyridinylpiperazine sulfonamide series, such as alpha-2 adrenoceptor antagonists [1] or 11β-HSD1 inhibitors [2]. Its non-halogenated structure provides a baseline for assessing the impact of subsequent halogen or alkyl substitutions on potency and metabolic stability.

Negative Control for Halogenated Analog Studies

In studies where a halogenated analog (e.g., 4-fluorophenyl or 4-chlorophenoxy derivatives) shows a strong biological effect, this compound serves as an essential matched-pair negative control. It helps attribute the observed activity specifically to the halogen's presence, distinguishing it from the core scaffold's intrinsic activity [2].

Fragment-Based Scaffold-Hopping Library Design

The 4-(pyridin-2-yl)piperazine sulfonamide core, linked via a propyl chain to an acetamide, is a versatile 'privileged structure' fragment. This compound can be used as a key intermediate or reference point in libraries designed for scaffold-hopping exercises targeting kinases, GPCRs, or protein-protein interactions, as demonstrated in the discovery of GK-GKRP disruptors [3].

Application

Selection Property

Validation Focus

GPCR / enzyme SAR expansion

Non-halogenated core scaffold with propyl linker

Baseline potency and metabolic stability assessment

Negative control for halogenated analogs

Absence of halogen substituent

Attribute activity to halogen presence vs. core scaffold

Scaffold-hopping library design

Privileged pyridinylpiperazine sulfonamide core

Kinase / GPCR / PPI probe generation

• [1] Saari, W. S., Halczenko, W., Huff, J. R., et al. Pyridinylpiperazines, a new class of selective alpha 2-adrenoceptor antagonists. J. Med. Chem. 1983, 26 (12), 1696–1701. View Source
• [2] Nair, S. K., Matthews, J. J., Cripps, S. J., et al. N-(Pyridin-2-yl) arylsulfonamide inhibitors of 11β-hydroxysteroid dehydrogenase type 1: strategies to eliminate reactive metabolites. Bioorg. Med. Chem. Lett. 2013, 23 (8), 2344–2348. View Source
• [3] Hong, F.-T., Norman, M. H., Ashton, K. S., et al. Small Molecule Disruptors of the Glucokinase−Glucokinase Regulatory Protein Interaction: 4. Exploration of a Novel Binding Pocket. J. Med. Chem. 2014, 57 (17), 7380–7393. View Source